2-ethoxy-4,5-dimethyl-N-(2-phenylethyl)benzenesulfonamide

• IUPAC Name: 2-ethoxy-4,5-dimethyl-N-(2-phenylethyl)benzenesulfonamide
• InChI: InChI=1S/C18H23NO3S/c1-4-22-17-12-14(2)15(3)13-18(17)23(20,21)19-11-10-16-8-6-5-7-9-16/h5-9,12-13,19H,4,10-11H2,1-3H3
• InChI Key: FQAOAXLRGQEJOP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C)C)S(=O)(=O)NCCC2=CC=CC=C2
• Molecular Formula: C18H23NO3S
• Molecular Weight: 333.4 g/mol

Description

2-ethoxy-4,5-dimethyl-N-(2-phenylethyl)benzenesulfonamide is a chemical compound with the molecular formula C18H23NO3S. It is a complex organic molecule that can be used in various chemical reactions.

Scientific Research Applications

Medicinal Chemistry Applications

• Endothelin Receptor Antagonists : Research has identified biphenylsulfonamides as novel series of endothelin-A (ETA) selective antagonists. Structural modifications, including substitutions on the pendant phenyl ring, have led to improved binding and functional activity, with some analogues showing potential in inhibiting the pressor effect caused by ET-1 infusion in rats, indicating potential therapeutic applications in cardiovascular diseases (Murugesan et al., 1998).

Chemical Synthesis and Materials Science

• Metalated Sulfonamides for Synthetic Applications : Benzenesulfonamide has been highlighted as a powerful Directed Metalation Group (DMG) with vast possibilities in arylsulfonamides using the Directed ortho Metalation (DoM) methodology. This research underscores the products of metalation and their applications in heterocyclic synthesis, offering insights into synthetic strategies that could be applicable in creating complex molecules for various purposes (Familoni, 2002).

Photophysicochemical Studies

• Zinc Phthalocyanine Derivatives : Studies on new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups containing Schiff base have been conducted. These compounds are characterized for their photophysical and photochemical properties, indicating their potential utility in photodynamic therapy applications. Such applications include cancer treatment, showcasing the role of these compounds in generating singlet oxygen and other reactive oxygen species for therapeutic purposes (Pişkin, Canpolat, & Öztürk, 2020).

Biological Screening

• Antibacterial Agents : A study involving the synthesis of new series of benzenesulfonamides derived from N-sulfonation of 2-(4-methoxyphenyl)-1-ethanamine showed that these compounds possess biofilm inhibitory action against Escherichia coli, demonstrating their potential as antibacterial agents. This highlights the utility of sulfonamide derivatives in addressing microbial resistance and infections (Abbasi et al., 2019).